Cas no 90922-28-4 (Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)-)

• Product Name: Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)-
• CAS No: 90922-28-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 4305983
• PubChem ID: 70470005
• Update Time: 2025-04-24

Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)-
• DTXSID101282595
• 90922-28-4
• 1-(3,6-Dimethyl-2-nitrophenyl)ethanone
• SCHEMBL10908841

• Inchi： 1S/C10H11NO3/c1-6-4-5-7(2)10(11(13)14)9(6)8(3)12/h4-5H,1-3H3
• InChI Key： GZFNWNNMGMDOJR-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)C=CC(C)=C1[N+]([O-])=O)C

Computed Properties

• Exact Mass: 193.07389321Da
• Monoisotopic Mass: 193.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)-

Comprehensive Guide to Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)- (CAS No. 90922-28-4): Properties, Applications, and Market Insights

Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)- (CAS No. 90922-28-4) is a specialized organic compound widely recognized in the chemical and pharmaceutical industries. This compound, characterized by its nitrophenyl and methyl functional groups, serves as a crucial intermediate in various synthetic processes. Its unique molecular structure makes it valuable for applications ranging from pharmaceutical synthesis to agrochemical formulations.

The growing interest in Ethanone derivatives is driven by their versatility and efficiency in chemical reactions. Researchers and industry professionals frequently search for terms like "Ethanone 1-(3,6-dimethyl-2-nitrophenyl) uses" and "CAS 90922-28-4 applications", highlighting the demand for detailed information on this compound. This guide explores its chemical properties, industrial applications, and emerging trends to meet these informational needs.

From a chemical perspective, Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)- exhibits notable stability under standard conditions, making it suitable for storage and transportation. Its nitro group enhances reactivity, enabling its use in catalyzed reactions and multi-step syntheses. The presence of methyl substituents further influences its solubility and interaction with other molecules, which is critical for formulation scientists.

In the pharmaceutical sector, this compound is often employed as a building block for active pharmaceutical ingredients (APIs). Its role in synthesizing nitroaromatic compounds aligns with current trends in drug development, particularly for anti-inflammatory and antimicrobial agents. The rise of green chemistry has also spurred interest in optimizing synthetic routes involving Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)- to reduce environmental impact.

The agrochemical industry leverages this compound for developing crop protection agents. Its structural features contribute to the efficacy of herbicides and pesticides, addressing global challenges in sustainable agriculture. Searches for "nitrophenyl derivatives in agriculture" reflect the industry's focus on innovative solutions for food security.

Market analysis indicates steady growth for Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)-, driven by advancements in custom synthesis and contract manufacturing. Suppliers and distributors emphasize quality control and regulatory compliance, catering to regions with stringent chemical safety standards. Keywords like "CAS 90922-28-4 suppliers" and "high-purity nitrophenyl compounds" are frequently queried by procurement specialists.

For researchers, understanding the spectroscopic data (e.g., NMR, IR) of this compound is essential for characterization. Recent publications highlight its utility in material science, particularly for designing organic semiconductors and photocatalysts. Such applications align with the increasing demand for renewable energy technologies, a hot topic in scientific communities.

Handling Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)- requires adherence to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during manipulation. This aligns with broader industry trends toward occupational health and risk mitigation.

In summary, Ethanone, 1-(3,6-dimethyl-2-nitrophenyl)- (CAS No. 90922-28-4) represents a multifaceted compound with significant industrial relevance. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting its adaptability to diverse scientific challenges. By addressing common search queries and integrating contemporary themes like green chemistry and sustainability, this guide provides a holistic resource for professionals and researchers alike.